Cas no 2078-80-0 (N,n'-(sulfonyldibenzene-4,1-diyl)bis(2-{[3-(propan-2-ylamino)propyl]amino}acetamide))

• Product name: N,n'-(sulfonyldibenzene-4,1-diyl)bis(2-{[3-(propan-2-ylamino)propyl]amino}acetamide)
• CAS No: 2078-80-0
• MF: C₂₈H₄₄N₆O₄S
• MW: 560.75200
• CID: 910550
• PubChem ID: 235635

N,n'-(sulfonyldibenzene-4,1-diyl)bis(2-{[3-(propan-2-ylamino)propyl]amino}acetamide) Chemical and Physical Properties

Names and Identifiers

• N,n'-(sulfonyldibenzene-4,1-diyl)bis(2-{[3-(propan-2-ylamino)propyl]amino}acetamide)
• 2078-80-0
• NSC37247
• NSC-37247

• Inchi： InChI=1S/C28H44N6O4S/c1-21(2)31-17-5-15-29-19-27(35)33-23-7-11-25(12-8-23)39(37,38)26-13-9-24(10-14-26)34-28(36)20-30-16-6-18-32-22(3)4/h7-14,21-22,29-32H,5-6,15-20H2,1-4H3,(H,33,35)(H,34,36)
• InChI Key： YSYVCYYSMXMHQH-UHFFFAOYSA-N
• SMILES： CC(C)NCCCNCC(=O)NC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CNCCCNC(C)C

Computed Properties

• Exact Mass: 560.31400
• Monoisotopic Mass: 560.31447508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 18
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 148.84000
• LogP: 5.14220